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Compound of Interest

Compound Name: GalNac-L96

Cat. No.: B15552298

For researchers and drug development professionals, ensuring the safe handling and disposal
of specialized chemical compounds is paramount. This guide provides a comprehensive, step-
by-step operational plan for the proper disposal of GalNac-L96, a triantennary N-
acetylgalactosamine conjugate used in targeted oligonucleotide delivery. Adherence to these
procedures is essential for maintaining laboratory safety and regulatory compliance.

Immediate Safety and Handling Precautions

GalNac-L96 is classified as a substance that causes skin irritation and serious eye irritation[1].
Therefore, all personnel handling this compound must adhere to strict safety protocols to
minimize exposure risks.

Personal Protective Equipment (PPE):

e Gloves: Wear chemical-resistant gloves.

o Eye Protection: Use safety glasses or goggles.

o Lab Coat: A standard lab coat is required to prevent skin contact.
Handling:

e Avoid breathing dust, fumes, gas, mists, vapors, or spray[1].

» Handle in a well-ventilated area to prevent the formation of dust and aerosols[2].
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» Wash hands thoroughly after handling the material[1][3].

e Avoid contact with skin and eyes[2][3].

Quantitative Safety Data Summary

For quick reference, the following table summarizes key safety classifications for GalNac-L96.

Hazard L
. GHS Code Description Source
Classification
Skin Irritation H315 Causes skin irritation [1]
o Causes serious eye
Eye Irritation H319 L [1]
irritation
Signal Word Warning GHSO07 [1]

Step-by-Step Disposal Protocol for GalNac-L96

The proper disposal of GalNac-L96, as with many specialized laboratory chemicals, requires a
systematic approach to ensure safety and compliance with local and national regulations. The
following protocol outlines the necessary steps for the disposal of solid GalNac-L96 and
solutions containing the compound.

Experimental Workflow for Disposal
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Preparation for Disposal

Start: Identify GalNac-L96 Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Assess Waste Type
(Solid vs. Liquid)

Selid Liquid
Solid Waste Disposa iquid Waste Disposal
Collect Solid Waste in a Collect Liquid Waste in a
Designated, Labeled Container Designated, Labeled Container
Securely Seal the Container Securely Seal the Container
inal Disposal Step

Store Sealed Container in a
Designated Hazardous Waste Area

'

Contact Environmental Health & Safety (EHS)
for Pickup and Final Disposal

End: Waste Disposed

Click to download full resolution via product page

Caption: Disposal workflow for GalNac-L96 waste.
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Detailed Disposal Steps:

e Preparation and Decontamination:

[e]

Ensure all personal protective equipment (PPE) is worn correctly.

o

If a spill occurs, prevent further leakage if it is safe to do so. Avoid dust formation[2].

[¢]

For spills, collect the material and place it in a suitable, closed container for disposal[2].

[e]

Decontaminate any surfaces that have come into contact with GalNac-L96 using an
appropriate laboratory disinfectant.

o Waste Collection:

o Solid Waste: Collect unused solid GalNac-L96 and any contaminated materials (e.g.,
weigh boats, pipette tips) in a clearly labeled, sealed container. The label should include
"GalNac-L96 Waste" and the appropriate hazard symbols (irritant).

o Liquid Waste: Collect solutions containing GalNac-L96 in a designated, leak-proof, and
clearly labeled hazardous waste container. Do not mix with other incompatible waste
streams. Discharge into the environment must be avoided[2].

e Storage and Disposal:

o Store the sealed waste containers in a designated and secure hazardous waste
accumulation area.

o Arrange for disposal through your institution's Environmental Health and Safety (EHS)
office or a licensed chemical waste disposal contractor.

o Adhered or collected material should be promptly disposed of, in accordance with
appropriate laws and regulations|2].

It is imperative to consult your institution's specific waste management guidelines and local
regulations, as these may have additional requirements. All chemicals may pose unknown
hazards and should be used with caution[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b15552298?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/40455m.pdf
https://www.targetmol.com/attachment/sds/293082240898826248/T202322
https://cdn.caymanchem.com/cdn/insert/40455.pdf
https://www.benchchem.com/product/b15552298#galnac-l96-proper-disposal-procedures
https://www.benchchem.com/product/b15552298#galnac-l96-proper-disposal-procedures
https://www.benchchem.com/product/b15552298#galnac-l96-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15552298?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

